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Compound of Interest

Compound Name: 1,5-Dibromopentane

Cat. No.: B145557 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,5-dibromopentane, a versatile

bifunctional alkylating agent crucial in various fields of chemical synthesis. This document

outlines its core physicochemical properties, applications in research and drug development,

detailed experimental protocols, and essential safety information.

Core Properties and Chemical Formula
1,5-Dibromopentane, also known as pentamethylene dibromide, is an organobromine

compound frequently utilized as a synthetic building block. Its linear five-carbon chain is

terminated by two bromine atoms, making it an excellent precursor for forming heterocyclic

structures and for introducing a pentylene linker between two substrates.

Chemical Formula: C₅H₁₀Br₂[1][2][3][4]

Molecular Weight: 229.94 g/mol [1][5][6][7]

The structural representation of 1,5-dibromopentane is Br(CH₂)₅Br.[4][5]

Quantitative Physicochemical Data
The following table summarizes the key physical and chemical properties of 1,5-
dibromopentane, compiled for easy reference and comparison.
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Property Value Citations

CAS Number 111-24-0 [1][4][5][8]

EC Number 203-849-7 [5]

Appearance
Colorless to pale yellow or light

brown liquid
[2][6][7][8]

Density 1.688 g/mL at 25 °C [5][7][8]

Melting Point -34 °C [5][8]

Boiling Point

110 °C at 15 mmHg (20 hPa)

~230 °C at atmospheric

pressure

[2][5][8]

Flash Point 79 °C (174.2 °F) - closed cup [5]

Refractive Index (n20/D) 1.512 [5][7]

Solubility

Insoluble in water; Soluble in

organic solvents like ethanol,

ether, chloroform, and

benzene.

[2][7]

Vapor Density 8 (vs air) [5][7]

Applications in Research and Drug Development
Due to its bifunctional nature, 1,5-dibromopentane is a pivotal intermediate in the synthesis of

a wide array of organic molecules.[3] Its terminal bromine atoms readily participate in

nucleophilic substitution reactions, making it an indispensable tool for medicinal chemists and

material scientists.

Key applications include:

Synthesis of Heterocyclic Compounds: It is widely used to construct five- and six-membered

rings. For instance, reaction with primary amines yields N-substituted piperidines, and

reaction with sodium sulfide produces tethydrothiopyran (thiane).[7] Piperidine scaffolds are

common structural motifs in many pharmaceuticals.[3]
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Formation of Grignard Reagents: 1,5-Dibromopentane can be used to prepare the

corresponding 1,5-di-Grignard reagent, a powerful tool for creating carbon-carbon bonds.[5]

[7]

Pharmaceutical Intermediates: This compound serves as a key starting material in the

synthesis of various therapeutic agents.[3] Notable examples include its use in the synthesis

of the opioid analgesic Dezocine and the anti-tumor agent Tamoxifen.[2][5]

Polymer and Dendrimer Synthesis: It is employed in the preparation of O-alkylated

phloroglucinol derivatives, which form the core of certain poly(alkyl aryl ether) dendrimers.[5]

[7] It is also used in the production of specialty polymers to enhance properties like thermal

stability.

Experimental Protocols
Detailed methodologies for the synthesis of 1,5-dibromopentane and its subsequent use in

forming heterocyclic compounds are provided below.

Protocol 1: Synthesis of 1,5-Dibromopentane from
Tetrahydropyran
This protocol describes the synthesis via acid-catalyzed ring-opening bromination.

Methodology:

To a 500 mL round-bottom flask fitted with a reflux condenser, add 250 g of 48%

hydrobromic acid and 75 g of concentrated sulfuric acid.

Carefully add 21.5 g of redistilled tetrahydropyran to the acid mixture.

Gently heat the mixture to reflux and maintain for 3 hours. The solution will typically turn

brown.

After cooling the reaction mixture to room temperature, transfer it to a separatory funnel.

Separate the lower organic layer containing the crude 1,5-dibromopentane.
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Wash the organic layer sequentially with a saturated sodium carbonate solution and then

with water.

Dry the washed product with anhydrous calcium chloride.

Purify the final product by distillation under reduced pressure, collecting the fraction at 104-

106 °C (at approx. 19 mmHg or 2.53 kPa). This procedure typically yields 46-47 g (80-82%)

of 1,5-dibromopentane.
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Reagent Preparation

Reaction

Workup & Purification

Add 48% HBr and conc. H2SO4
to 500mL RBF

Add redistilled
Tetrahydropyran

Carefully

Heat to Reflux
(3 hours)

Cool to RT & Separate
Organic Layer

Wash with Na2CO3(aq)
then H2O

Dry with anhy. CaCl2

Distill under
Reduced Pressure

Collect Fraction at
104-106°C / 19 mmHg
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Primary Amine (1 eq)
Potassium Carbonate (2.2 eq)

Solvent (e.g., ACN)

Heat to Reflux
Monitor by TLC

1,5-Dibromopentane (1.1 eq)

Add

Cool to RT
Filter salts

Evaporate Solvent

Purify by Chromatography
or Distillation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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